Cas no 51317-25-0 ([1,1'-Biphenyl]aceticacid)
[1,1'-Biphenyl]aceticacid structure
Product Name:[1,1'-Biphenyl]aceticacid
CAS No:51317-25-0
MF:C14H12O2
MW:212.243884086609
CID:368576
Update Time:2024-01-28
[1,1'-Biphenyl]aceticacid Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]aceticacid
- biphenylylacetic acid
- Aceticacid, biphenylyl- (6CI)
- Biphenylacetic acid
-
- Inchi: 1S/C14H12O2/c15-14(16)10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9H,10H2,(H,15,16)
- InChI Key: YWPABLWXCWUIIT-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC1=CC=CC=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 212.08376
- Monoisotopic Mass: 212.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: White crystals
- Density: 1.25
- Melting Point: 147-149℃
- Boiling Point: 195°C 25mm
- Flash Point: 140.4°C
- Refractive Index: 1.599
- PSA: 37.3
- LogP: 2.90310
[1,1'-Biphenyl]aceticacid Security Information
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
[1,1'-Biphenyl]aceticacid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
51317-25-0 ([1,1'-Biphenyl]aceticacid) Related Products
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